Cas no 214839-73-3 (4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 214839-73-3
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD06653442
• CID: 1065537
• PubChem ID: 4715331
• Update Time: 2025-09-22

4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-1,2-dihydro-5-methyl-3H-Pyrazol-3-one
• 4-(2-Aminoethyl)-5-methyl-1,2-dihydro-3h-pyrazol-3-one
• 4-(2-Aminoethyl)-5-methyl-1H-pyrazol-3(2H)-one
• BBL021077
• AKOS001476893
• DB-137069
• 214839-73-3
• SY040471
• DS-8384
• Y10622
• SCHEMBL15318187
• CS-0153462
• 4-(2-aminoethyl)-5-methyl-1,2-dihydropyrazol-3-one
• CHEMBL4527979
• MFCD06653442
• STK893783
• 4-(2-Aminoethyl)-5-methylpyrazol-3(2H)-one
• 4-(2-aminoethyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one

• MDL： MFCD06653442
• Inchi： 1S/C6H11N3O/c1-4-5(2-3-7)6(10)9-8-4/h2-3,7H2,1H3,(H2,8,9,10)
• InChI Key： GTTHJSHNPZUIAV-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1)CCN

Computed Properties

• Exact Mass: 141.09000
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 74.93000
• LogP: 0.62520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines